N-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-N-2-propyn-1-ylcyclohexanamine

• IUPAC Name: N-[(3-benzyl-2-ethylsulfonylimidazol-4-yl)methyl]-N-prop-2-ynylcyclohexanamine
• InChI: InChI=1S/C22H29N3O2S/c1-3-15-24(20-13-9-6-10-14-20)18-21-16-23-22(28(26,27)4-2)25(21)17-19-11-7-5-8-12-19/h1,5,7-8,11-12,16,20H,4,6,9-10,13-15,17-18H2,2H3
• InChI Key: LOYXVHOWAPTDDT-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NC=C(N1CC2=CC=CC=C2)CN(CC#C)C3CCCCC3
• Molecular Formula: C22H29N3O2S
• Molecular Weight: 399.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an imidazole ring and a cyclohexanamine group. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is a key component in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The imidazole ring, for instance, is a five-membered ring with two nitrogen atoms. The cyclohexanamine group is a six-membered ring with one nitrogen atom. The presence of these groups would likely have a significant impact on the compound’s chemical properties and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the imidazole ring is known to be amphoteric, meaning it can act as both an acid and a base. The compound is likely to be solid at room temperature.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many drugs containing imidazole rings have diverse biological activities, such as antibacterial, antifungal, and anti-inflammatory effects.